![molecular formula C5H12ClNOS B2512363 2-(Azetidin-3-yloxy)ethanethiol;hydrochloride CAS No. 2418692-35-8](/img/structure/B2512363.png)
2-(Azetidin-3-yloxy)ethanethiol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Azetidin-3-yloxy)ethanethiol;hydrochloride, also known as AET, is a chemical compound that belongs to the thiol group. It has a CAS Number of 2418692-35-8 and a molecular weight of 169.68 . The IUPAC name for this compound is 2-(azetidin-3-yloxy)ethane-1-thiol hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H11NOS.ClH/c8-2-1-7-5-3-6-4-5;/h5-6,8H,1-4H2;1H . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Synthesis and Intermediate Applications
Synthesis of Tebipenem Pivoxil Side Chain : Zhu Shao-xuan (2012) reported the synthesis of a side chain, 1-(4,5-dihydrothiazol-2-yl) azetidine-3-thiol hydrochloride, used in tebipenem pivoxil. This process increased yield and decreased cost, indicating potential applications in pharmaceutical manufacturing (Zhu Shao-xuan, 2012).
Azetidin-2,3-diones Synthesis : Bari et al. (2010) described a method for synthesizing azetidin-2,3-diones, which are potential synthons for biologically active compounds. This highlights its use in the synthesis of various bioactive molecules (Bari, Magtoof, & Bhalla, 2010).
Building Blocks for Chemical Synthesis : Dao Thi et al. (2018) synthesized 3-Hydroxy-4-(trifluoromethyl)azetidin-2-ones and successfully transformed them into various chemical structures. This demonstrates the versatility of azetidines in chemical synthesis (Dao Thi et al., 2018).
Synthesis of Schiff Bases and Azetidinones : Kumar et al. (2012) synthesized Schiff bases and azetidinones from 1-naphthol, indicating its role in creating structures with antibacterial properties (Kumar, Kumar, & Sati, 2012).
Synthesis of 4-(2′-hydroxyethyl) Azetidin-2-one : Kaneko et al. (1984) reported the synthesis of this compound, an important intermediate for carbapenem, demonstrating its importance in antibiotic synthesis (Kaneko, Naito, & Saito, 1984).
Synthesis of Novel Schiff Base and Azetidinone Derivatives : Vashi and Naik (2004) synthesized azetidinone derivatives, indicating its application in creating compounds with potential antibacterial activity (Vashi & Naik, 2004).
Chemical Transformation and Reactions
Ring Expansion in Chemical Reactions : Couty et al. (2011) demonstrated the use of 2-(1-Hydroxyalkyl)azetidines in chemical transformations to produce oxazolidinones, a key process in organic chemistry (Couty, Drouillat, & Lemée, 2011).
Synthesis of 3-Mercapto-1-(1,3-thiazolin-2-yl)azetidine Hydrochloride : Zhang Zhi-bao (2011) synthesized this compound, indicating the potential of azetidines in creating specialized chemical structures (Zhang Zhi-bao, 2011).
Safety and Hazards
Properties
IUPAC Name |
2-(azetidin-3-yloxy)ethanethiol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NOS.ClH/c8-2-1-7-5-3-6-4-5;/h5-6,8H,1-4H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJXNBNSYMINPTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OCCS.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.